Cas no 847906-32-5 (1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL-)
847906-32-5 structure
Product Name:1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL-
CAS No:847906-32-5
MF:C10H9N3
MW:171.198561429977
CID:3222073
PubChem ID:22259198
Update Time:2025-04-21
1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL- Chemical and Physical Properties
Names and Identifiers
-
- 1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL-
- 5,7-dimethyl-1H-indazole-3-carbonitrile
- DTXSID501280339
- 847906-32-5
- SCHEMBL5768156
- LNTUKRXOERVQEC-UHFFFAOYSA-N
-
- Inchi: 1S/C10H9N3/c1-6-3-7(2)10-8(4-6)9(5-11)12-13-10/h3-4H,1-2H3,(H,12,13)
- InChI Key: LNTUKRXOERVQEC-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(C)C=C2C)C(C#N)=N1
Computed Properties
- Exact Mass: 171.079647300Da
- Monoisotopic Mass: 171.079647300Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.5Ų
1H-INDAZOLE-3-CARBONITRILE, 5,7-DIMETHYL- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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